Cas no 338791-52-9 (1-(4-NITROPHENYL)-4-OXO-3,5-PIPERIDINEDICARBALDEHYDE BIS[O-(4-CHLOROBENZYL)OXIME])
1-(4-NITROPHENYL)-4-OXO-3,5-PIPERIDINEDICARBALDEHYDE BIS[O-(4-CHLOROBENZYL)OXIME] Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-NITROPHENYL)-4-OXO-3,5-PIPERIDINEDICARBALDEHYDE BIS[O-(4-CHLOROBENZYL)OXIME]
- 3-[(1E)-{[(4-chlorophenyl)methoxy]imino}methyl]-5-[(1Z)-{[(4-chlorophenyl)methoxy]imino}methyl]-1-(4-nitrophenyl)piperidin-4-one
- 5-[(E)-(4-chlorophenyl)methoxyiminomethyl]-3-[(Z)-(4-chlorophenyl)methoxyiminomethyl]-1-(4-nitrophenyl)piperidin-4-one
-
- Inchi: 1S/C27H24Cl2N4O5/c28-23-5-1-19(2-6-23)17-37-30-13-21-15-32(25-9-11-26(12-10-25)33(35)36)16-22(27(21)34)14-31-38-18-20-3-7-24(29)8-4-20/h1-14,21-22H,15-18H2/b30-13-,31-14+
- InChI Key: XQFUTZSIYAKFMJ-OGCHJVBBSA-N
- SMILES: ClC1C=CC(=CC=1)CO/N=C/C1C(C(/C=N\OCC2C=CC(=CC=2)Cl)CN(C2C=CC(=CC=2)[N+](=O)[O-])C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 38
- Rotatable Bond Count: 9
- Complexity: 769
- XLogP3: 6.2
- Topological Polar Surface Area: 109
1-(4-NITROPHENYL)-4-OXO-3,5-PIPERIDINEDICARBALDEHYDE BIS[O-(4-CHLOROBENZYL)OXIME] Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 6F-951-1MG |
1-(4-nitrophenyl)-4-oxo-3,5-piperidinedicarbaldehyde bis[O-(4-chlorobenzyl)oxime] |
338791-52-9 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 6F-951-5MG |
1-(4-nitrophenyl)-4-oxo-3,5-piperidinedicarbaldehyde bis[O-(4-chlorobenzyl)oxime] |
338791-52-9 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 6F-951-10MG |
1-(4-nitrophenyl)-4-oxo-3,5-piperidinedicarbaldehyde bis[O-(4-chlorobenzyl)oxime] |
338791-52-9 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | 6F-951-50MG |
1-(4-nitrophenyl)-4-oxo-3,5-piperidinedicarbaldehyde bis[O-(4-chlorobenzyl)oxime] |
338791-52-9 | >90% | 50mg |
£77.00 | 2025-02-09 | |
| Key Organics Ltd | 6F-951-100MG |
1-(4-nitrophenyl)-4-oxo-3,5-piperidinedicarbaldehyde bis[O-(4-chlorobenzyl)oxime] |
338791-52-9 | >90% | 100mg |
£110.00 | 2025-02-09 |
1-(4-NITROPHENYL)-4-OXO-3,5-PIPERIDINEDICARBALDEHYDE BIS[O-(4-CHLOROBENZYL)OXIME] Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 1-(4-NITROPHENYL)-4-OXO-3,5-PIPERIDINEDICARBALDEHYDE BIS[O-(4-CHLOROBENZYL)OXIME]
Introduction to 1-(4-Nitrophenyl)-4-Oxo-3,5-Piperidinedicarbaldehyde Bis[O-(4-Chlorobenzyl)Oxime] (CAS No. 338791-52-9)
The compound 1-(4-Nitrophenyl)-4-Oxo-3,5-Piperidinedicarbaldehyde Bis[O-(4-Chlorobenzyl)Oxime], identified by its CAS number 338791-52-9, represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's unique chemical framework, characterized by a piperidine core and functionalized aldehyde groups, positions it as a promising candidate for further investigation in medicinal chemistry.
At the heart of this molecule lies a piperidine ring, a heterocyclic structure widely recognized for its role in drug design. Piperidines are prevalent in many bioactive compounds due to their ability to mimic natural biological scaffolds, thereby facilitating interactions with biological targets. The presence of aldehyde groups further enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. Specifically, the 4-Oxo-3,5-piperidinedicarbaldehyde moiety introduces a highly reactive site for further functionalization, which is crucial for the development of more complex derivatives.
The nitrophenyl substituent at the 1-position adds another layer of complexity to the molecule. Nitroaromatic compounds have long been studied for their pharmacological properties, including anti-inflammatory and antimicrobial effects. The nitro group can also serve as a handle for further chemical modifications, such as reduction to an amine or diazotization reactions, opening up diverse synthetic pathways. Additionally, the bis[O-(4-Chlorobenzyl)oxime] moiety at the aldehyde groups suggests that this compound may be employed in metal chelation studies or as a precursor for coordination complexes with potential therapeutic applications.
Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. Studies using molecular modeling techniques have shown that 1-(4-Nitrophenyl)-4-Oxo-3,5-Piperidinedicarbaldehyde Bis[O-(4-Chlorobenzyl)Oxime] exhibits favorable binding affinities with certain biological targets. For instance, preliminary docking studies suggest that this compound may interact with enzymes involved in metabolic pathways relevant to cancer and inflammation. These findings align with the growing interest in developing small-molecule inhibitors that modulate these pathways.
In parallel, experimental investigations have begun to explore the pharmacological potential of this compound. Initial in vitro assays have demonstrated promising activity against various disease models. Notably, the compound has shown inhibitory effects on enzymes such as cyclooxygenase-2 (COX-2), which is implicated in pain and inflammation. Furthermore, its ability to cross cell membranes suggests potential for systemic delivery, making it an attractive candidate for further development into an oral therapeutic agent.
The synthesis of 1-(4-Nitrophenyl)-4-Oxo-3,5-Piperidinedicarbaldehyde Bis[O-(4-Chlorobenzyl)Oxime] presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have streamlined the process considerably. Transition-metal-catalyzed reactions and asymmetric synthesis techniques have been particularly useful in constructing the piperidine core and introducing the necessary functional groups with high precision. These advancements not only improve yield but also enhance scalability, which is critical for moving from laboratory-scale production to larger-scale manufacturing.
The role of imines and oximes in medicinal chemistry cannot be overstated. These functional groups are known for their versatility in forming coordination complexes with metals and participating in various biochemical reactions. The oxime functionality in this compound is particularly interesting as it can form stable complexes with transition metals such as copper and iron. Such complexes have shown promise in anticancer therapies due to their ability to generate reactive oxygen species that induce apoptosis in cancer cells.
As research continues to evolve, interdisciplinary approaches combining organic chemistry, biochemistry, and computational biology will be essential for unlocking the full potential of this compound. Collaborative efforts between academic institutions and pharmaceutical companies will facilitate rapid translation of laboratory discoveries into clinical applications. The integration of high-throughput screening technologies will also accelerate the identification of novel derivatives with enhanced pharmacological profiles.
The environmental impact of pharmaceutical development is another critical consideration. Green chemistry principles are increasingly being applied to minimize waste and reduce hazardous byproducts during synthesis. For instance, solvent-free reactions and catalytic methods can significantly lower environmental footprints while maintaining high yields. Such sustainable practices are not only economically beneficial but also align with global efforts to promote environmental stewardship.
In conclusion,1-(4-Nitrophenyl)-4-Oxo-3,5-Piperidinedicarbaldehyde Bis[O-(4-Chlorobenzyl)Oxime] represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for further chemical exploration. With ongoing research focused on elucidating its pharmacological mechanisms and optimizing its synthetic routes,this compound holds significant promise for addressing unmet medical needs across multiple therapeutic areas.
338791-52-9 (1-(4-NITROPHENYL)-4-OXO-3,5-PIPERIDINEDICARBALDEHYDE BIS[O-(4-CHLOROBENZYL)OXIME]) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)